L-N6-(1-IMINOETHYL)LYSINE DIHYDROCHLORIDE
L-N6-(1-IMINOETHYL)LYSINE DIHYDROCHLORIDE
L-NIL is a relatively selective inhibitor of iNOS. It exhibits IC50 values of 0.4-3.3 µM for iNOS as opposed to 8-38 and 17-92 µM for eNOS and nNOS, respectively. L-NIL effectively inhibits iNOS both in vitro and in vivo. L-NIL has been used to demonstrate a critical role for iNOS in the immune response to infection by the protozoan L. major.
Brand Name:
Vulcanchem
CAS No.:
159190-45-1
VCID:
VC0116163
InChI:
InChI=1S/C8H17N3O2.2ClH/c1-6(9)11-5-3-2-4-7(10)8(12)13;;/h7H,2-5,10H2,1H3,(H2,9,11)(H,12,13);2*1H/t7-;;/m0../s1
SMILES:
CC(=NCCCCC(C(=O)O)N)N.Cl.Cl
Molecular Formula:
C8H17N3O2 • 2HCl
Molecular Weight:
260.16 g/mol
L-N6-(1-IMINOETHYL)LYSINE DIHYDROCHLORIDE
CAS No.: 159190-45-1
Main Products
VCID: VC0116163
Molecular Formula: C8H17N3O2 • 2HCl
Molecular Weight: 260.16 g/mol
| CAS No. | 159190-45-1 |
|---|---|
| Product Name | L-N6-(1-IMINOETHYL)LYSINE DIHYDROCHLORIDE |
| Molecular Formula | C8H17N3O2 • 2HCl |
| Molecular Weight | 260.16 g/mol |
| IUPAC Name | (2S)-2-amino-6-(1-aminoethylideneamino)hexanoic acid;dihydrochloride |
| Standard InChI | InChI=1S/C8H17N3O2.2ClH/c1-6(9)11-5-3-2-4-7(10)8(12)13;;/h7H,2-5,10H2,1H3,(H2,9,11)(H,12,13);2*1H/t7-;;/m0../s1 |
| Standard InChIKey | OQIBCXRAFAHXMM-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=NCCCC[C@@H](C(=O)O)N)N.Cl.Cl |
| SMILES | CC(=NCCCCC(C(=O)O)N)N.Cl.Cl |
| Canonical SMILES | CC(=NCCCCC(C(=O)O)N)N.Cl.Cl |
| Appearance | Assay:≥95%A crystalline solid |
| Description | L-NIL is a relatively selective inhibitor of iNOS. It exhibits IC50 values of 0.4-3.3 µM for iNOS as opposed to 8-38 and 17-92 µM for eNOS and nNOS, respectively. L-NIL effectively inhibits iNOS both in vitro and in vivo. L-NIL has been used to demonstrate a critical role for iNOS in the immune response to infection by the protozoan L. major. |
| Synonyms | N6-(1-iminoethyl)-L-lysine, dihydrochloride |
| PubChem Compound | 2733505 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume